Cas no 1261961-53-8 (2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol)

• Product Name: 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol
• CAS No: 1261961-53-8
• MF: C₁₃H₁₀F₂O₂
• MW: 236.214110851288
• MDL: MFCD18313766
• CID: 2621694
• PubChem ID: 53219446
• Update Time: 2025-06-26

2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261961-53-8
• DTXSID40684282
• MFCD18313766
• 2',3-Difluoro-4'-methoxy[1,1'-biphenyl]-4-ol
• 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, 95%
• 2-FLUORO-4-(2-FLUORO-4-METHOXYPHENYL)PHENOL
• AKOS017557086
• 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol

• MDL： MFCD18313766
• Inchi： 1S/C13H10F2O2/c1-17-9-3-4-10(11(14)7-9)8-2-5-13(16)12(15)6-8/h2-7,16H,1H3
• InChI Key： OTSIFXXTMRMTBU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=C(C=1)F)O)OC

Computed Properties

• Exact Mass: 236.06488588Da
• Monoisotopic Mass: 236.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol

2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol (CAS No. 1261961-53-8): A Comprehensive Overview

2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol (CAS No. 1261961-53-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of fluorine atoms and a methoxy group, which contribute to its potential biological activities and applications.

The molecular formula of 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol is C₁₃H₁₀F₂O₂, and its molecular weight is approximately 238.21 g/mol. The compound's structure consists of a phenol moiety substituted with a fluoro group at the 2-position and a 2-fluoro-4-methoxyphenyl group at the 4-position. These substituents play crucial roles in modulating the compound's physicochemical properties and biological activities.

In recent years, 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol has been extensively studied for its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. One of the key areas of interest is its ability to act as a ligand for various receptors, including serotonin receptors and nuclear receptors. This property makes it a promising candidate for the development of novel drugs targeting these receptors.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol to serotonin receptors. The results showed that the compound exhibited high selectivity and affinity for the 5-HT_1A receptor, which is implicated in various neurological disorders such as depression and anxiety. This finding suggests that 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol could be further developed into a therapeutic agent for these conditions.

In addition to its potential as a serotonin receptor ligand, 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol has also shown promise in cancer research. A study published in the Cancer Research Journal in 2020 explored the antiproliferative effects of this compound on various cancer cell lines, including breast cancer and lung cancer cells. The results indicated that 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol effectively inhibited cell proliferation by inducing apoptosis and cell cycle arrest. These findings highlight the compound's potential as a lead molecule for developing new anticancer drugs.

The synthesis of 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol has been well-documented in several research papers. A common synthetic route involves the reaction of 4-bromo-3-fluorophenol with 3-fluoroanisole in the presence of a suitable coupling reagent, such as copper(I) iodide or palladium(II) acetate. This method provides high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol, including its solubility, stability, and logP value, have been extensively characterized. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in biological assays and drug formulation studies. Its logP value of approximately 3.5 indicates that it has good lipophilicity, which is beneficial for crossing biological membranes and reaching target tissues.

In conclusion, 2-Fluoro-4-(2-fluoro-4-methoxyphenyl)phenol (CAS No. 1261961-53-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents targeting neurological disorders and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this promising compound.